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An In-depth Technical Guide to the History and Development of Organotin Fungicides

This guide provides a comprehensive overview of the history, development, mechanism of
action, and biological evaluation of organotin compounds as fungicides. It is intended for
researchers, scientists, and professionals involved in drug development and materials science.

History and Development

The field of organotin chemistry began in 1849 with the first synthesis of an organotin
compound, diethyltin diiodide, by Edward Frankland.[1] The discipline saw significant growth in
the early 20th century, particularly after the discovery and application of Grignard reagents,
which simplified the formation of tin-carbon bonds.[1]

However, the potent biological activity of these compounds was not recognized until 1954,
when G.J.M. van der Kerk and J.G.A. Luijten discovered the powerful biocidal properties of
triorganotin compounds.[2] This discovery marked a pivotal moment, shifting the focus towards
their application as fungicides and bactericides. Subsequent research identified tripropyltin,
tributyltin, and triphenyltin compounds as having particularly effective fungicidal characteristics.

[2]

These findings led to the widespread commercial use of organotins in various applications,
including as agricultural fungicides, active components in antifungal paints, and wood
preservatives.[1] Tributyltin oxide (TBTO) and triphenyltin derivatives became common
ingredients in marine anti-fouling paints and for crop protection.[1] By the 1960s and 1970s,
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organotin fungicides were well-established. However, growing awareness of their
environmental persistence and off-target toxicity, particularly the impact of tributyltin on marine
ecosystems, led to significant restrictions on their use, culminating in a global ban on TBT in
anti-fouling paints by the International Maritime Organization.[3]
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Caption: Timeline of key milestones in the development of organotin compounds.

Synthesis of Organotin Fungicides

Organotin compounds are synthesized through several established organometallic reactions.
The primary industrial methods involve the alkylation or arylation of tin tetrachloride (SnCla).

o Grignard Reaction: The classic and versatile method involves the reaction of a tin halide,
typically SnCls, with a Grignard reagent (R-MgX). This reaction is often used to produce
symmetrical tetraorganotin compounds (R4Sn).[1] 4 R-MgX + SnCls - RaSn + 4 MgXClI

» Kocheshkov Redistribution: To obtain the more biologically active tri- and di-organotin
halides, symmetrical tetraorganotin compounds are reacted with tin tetrachloride in a
comproportionation reaction. The stoichiometry of the reaction determines the degree of
substitution.[1] 3 RaSn + SnCla — 4 R3SnCl RaSn + SnCla —» 2 R2SnClz2

» Direct Synthesis: This method involves the direct reaction of an alkyl halide with metallic tin,
but it is less common for industrial production.

» Derivatization: The resulting organotin halides (RsSnCl or R2SnCl2) are versatile precursors
for synthesizing various fungicides. They can be reacted with silver carboxylates, sodium
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alkoxides, or other nucleophiles to replace the halide with a desired functional group (X),
yielding the final active compound (R3SnX or R2SnXz).[4]
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Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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